Cas no 18880-06-3 (Phosphonium, [[4-(1,1-dimethylethyl)phenyl]methyl]triphenyl-, chloride)

Phosphonium, [[4-(1,1-dimethylethyl)phenyl]methyl]triphenyl-, chloride structure

18880-06-3 structure

Product Name:Phosphonium, [[4-(1,1-dimethylethyl)phenyl]methyl]triphenyl-, chloride

CAS No:18880-06-3

Molecular Formula:C_₂₉H_₃₀ClP

Molecular Weight:444.975267887115

CID:1380166

PubChem ID:71353108

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Phosphonium, [[4-(1,1-dimethylethyl)phenyl]methyl]triphenyl-, chloride Properties

Names and Identifiers

- Phosphonium, [[4-(1,1-dimethylethyl)phenyl]methyl]triphenyl-, chloride
- (4-tert-butylphenyl)methyl-triphenylphosphanium,chloride
- [(4-tert-Butylphenyl)methyl](triphenyl)phosphanium chloride
- 18880-06-3
- DTXSID90777870
- InChIKey： AZWHQQNGJCOFRH-UHFFFAOYSA-M
- Inchi： InChI=1S/C29H30P.ClH/c1-29(2,3)25-21-19-24(20-22-25)23-30(26-13-7-4-8-14-26,27-15-9-5-10-16-27)28-17-11-6-12-18-28;/h4-22H,23H2,1-3H3;1H/q+1;/p-1
- SMILES： CC(C)(C)C1=CC=C(C=C1)C[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[Cl-]

Computed Properties

Exact Mass: 444.1773656g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 6
Monoisotopic Mass: 444.1773656g/mol
Heavy Atom Count: 31
Complexity: 445
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Topological Polar Surface Area: 0Å²

Phosphonium, [[4-(1,1-dimethylethyl)phenyl]methyl]triphenyl-, chloride Related Literature

1. Designing Ce single-atom-sites coupled with CeO2 nanoparticles for oxygen reduction enhancement†

Chuanlan Xu,Haifeng Chen,Honglin Li,Yujun Si Inorg. Chem. Front., 2023,10, 3091-3102
2. Ultrathin amorphous cobalt–vanadium hydr(oxy)oxide catalysts for the oxygen evolution reaction†

Juzhe Liu,Yongfei Ji,Jianwei Nai,Xiaogang Niu,Lin Guo Energy Environ. Sci., 2018,11, 1736-1741
3. Optical tweezing using tunable optical lattices along a few-mode silicon waveguide†

J.-B. Jager,M. Tardif,E. Picard,E. Hadji,F. de Fornel,B. Cluzel Lab Chip, 2018,18, 1750-1757
4. One-pot synthesis of conjugated triphenylamine macrocycles and their complexation with fullerenes†

Ying-Bo Lu,Shinji Kanehashi,Kazushi Minegishi,Shu-Ping Wang,Jin Cheng,Kenji Ogino,Shijun Li RSC Adv., 2021,11, 33431-33437
5. Pd(OAc)2-catalysed regioselective alkoxylation of aryl (β-carbolin-1-yl)methanones via β-carboline directed ortho-C(sp2)–H activation of an aryl ring†‡

Shivalinga Kolle Org. Biomol. Chem., 2015,13, 10376-10385
6. Back matter

Chem. Commun., 2009, 5642-5642
7. Morphology adjustment of one dimensional CeO2 nanostructures via calcination and their composite with Au nanoparticles towards enhanced catalysis

Yunshi Liu,Hsueh-Shih Chen,Jia Li,Ping Yang RSC Adv., 2015,5, 37585-37591
8. The thermal expansion properties of halogen bond containing 1,4 dioxane halogen complexes†

W. G. Marshall,R. H. Jones CrystEngComm, 2019,21, 5269-5277
9. Segmental dynamics, morphology and thermomechanical properties of electrospun poly(ε-caprolactone) nanofibers in the presence of an interacting filler†

Fernando G. Souza, Jr. RSC Adv., 2016,6, 21376-21386
10. Mo(CO)6 catalysed chemoselective hydrosilylation of α,β-unsaturated amides for the formation of allylamines†

Alexey Volkov,Fredrik Tinnis,Tove Slagbrand,Ida Pershagen,Hans Adolfsson Chem. Commun., 2014,50, 14508-14511

18880-06-3 (Phosphonium, [[4-(1,1-dimethylethyl)phenyl]methyl]triphenyl-, chloride) Related Products

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